4'-Cyano-4-hydroxy-biphenyl-3-carboxylic acid

• Molecular Formula: C14H9NO3
• Molecular Weight: 239.23 g/mol
• IUPAC Name: 5-(4-cyanophenyl)-2-hydroxybenzoic acid
• InChI: InChI=1S/C14H9NO3/c15-8-9-1-3-10(4-2-9)11-5-6-13(16)12(7-11)14(17)18/h1-7,16H,(H,17,18)
• InChI Key: YLOXJLMYUSAWIC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)C2=CC(=C(C=C2)O)C(=O)O

Description

4'-Cyano-4-hydroxy-biphenyl-3-carboxylic acid is a useful research compound. Its molecular formula is C14H9NO3 and its molecular weight is 239.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The general procedure described in Example 3 was used with 5-chloro-2-hydroxy-benzoic acid (173 mg, 1.00 mmol), 4-cyanophenylboronic acid (176 mg, 1.20 mmol), Pd(OAc)2 (2.2 mg, 0.010 mmol, 1 mol %), sodium 2-dicyclohexylphosphino-2′,6′-dimethoxybiphenyl-3′-sulfonate (10.0 mg, 0.020 mmol, 2 mol %), K2CO3 (552 mg, 4.00 mmol), water (2.0 mL), 12 h, 80° C. The product was isolated as a white solid (220 mg, 92%). Mp=227° C. 1H NMR (400 MHz, d4-MeOH) δ: 8.11 (d, 1H, J=2.4 Hz), 7.81-7.70 (m, 5H), 7.02 (d, 1H, J=8.4 Hz). 13C NMR (125 MHz, d4-MeOH) δ: 173.2, 163.5, 145.5, 135.4, 134.0, 131.2, 130.1, 128.3, 120.1, 119.4, 114.6, 111.5. IR (neat, cm−1): 3429, 2229, 1667, 750. Anal. Calcd for C14H9NO3: C, 70.29; H, 3.79. Found: C, 69.96; H, 3.52.